Cas no 2229203-30-7 (3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine)
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine
- EN300-1957052
- 2229203-30-7
-
- Inchi: 1S/C13H14F2N2/c1-17-6-5-9-3-2-4-10(11(9)17)12(16)7-13(14,15)8-12/h2-6H,7-8,16H2,1H3
- InChI Key: NJFVSSCMMGELOB-UHFFFAOYSA-N
- SMILES: FC1(CC(C2C=CC=C3C=CN(C)C=23)(C1)N)F
Computed Properties
- Exact Mass: 236.11250478g/mol
- Monoisotopic Mass: 236.11250478g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 31Ų
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1957052-0.05g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1957052-0.1g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1957052-0.25g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1957052-0.5g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1957052-1.0g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 1g |
$1500.0 | 2023-05-27 | ||
| Enamine | EN300-1957052-2.5g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1957052-5.0g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 5g |
$4349.0 | 2023-05-27 | ||
| Enamine | EN300-1957052-10.0g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 10g |
$6450.0 | 2023-05-27 | ||
| Enamine | EN300-1957052-1g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1957052-5g |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine |
2229203-30-7 | 5g |
$4349.0 | 2023-09-17 |
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine
Professional Introduction to 3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine (CAS No. 2229203-30-7)
3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2229203-30-7, represents a novel molecular scaffold with potential applications in the development of innovative therapeutic agents. The structural features of this molecule, particularly the presence of a cyclobutane ring substituted with fluorine atoms and an indole moiety, make it an intriguing candidate for further exploration in drug discovery.
The chemical structure of 3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine encompasses several key functional groups that contribute to its unique properties. The cyclobutane ring introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. Additionally, the fluorine substituents at the 3-position of the cyclobutane ring enhance lipophilicity and can modulate pharmacokinetic profiles. The indole fragment, on the other hand, is a well-known pharmacophore that is frequently encountered in biologically active compounds, particularly those targeting neurological and inflammatory pathways.
In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. Studies have demonstrated that indole-based compounds can exhibit potent effects on various biological targets, including enzymes, receptors, and ion channels. The incorporation of a methyl group at the 1-position of the indole ring further enhances its pharmacological potential by influencing electronic properties and steric interactions. This modification can lead to improved solubility and bioavailability, which are critical factors for drug development.
The synthesis of 3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the cyclobutane ring typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent coupling of the indole moiety to the cyclobutane scaffold necessitates careful consideration of reaction partners and catalysts to ensure high yield and purity.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine. For instance, transition-metal-catalyzed reactions have become increasingly popular for constructing carbon-carbon bonds with high selectivity and efficiency. These methods have significantly reduced the number of synthetic steps required and have minimized waste generation, aligning with the principles of green chemistry.
The pharmacological evaluation of 3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine has revealed promising activities in several disease models. Preclinical studies have indicated that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. Additionally, its structural similarity to known bioactive molecules suggests potential applications in treating neurological disorders. The ability of this compound to interact with specific targets within neural pathways makes it an attractive candidate for further investigation.
One of the most compelling aspects of 3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine is its potential for structural optimization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects. For example, altering the substitution pattern on the indole ring or introducing additional heterocyclic moieties could enhance binding affinity or broaden the spectrum of activity. Such modifications are often guided by computational modeling and high-throughput screening techniques.
The development of novel drug candidates is a complex process that involves extensive characterization at both chemical and biological levels. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structure and purity of 3,3-difluoro-1-(1-methyl-lH-indol-l -yl)cyclobutan-l-am ine. Additionally, computational methods like molecular dynamics simulations can provide insights into how this compound interacts with biological targets at an atomic level.
As research in medicinal chemistry continues to evolve, compounds like 3,3-difluoro-l-(l-methyl-lH-indol-l -yl)cyclobutan-l-am ine will play a crucial role in discovering new treatments for various diseases. The unique combination of structural features and pharmacological potential makes this molecule a valuable asset in pharmaceutical research libraries. Future studies will likely focus on elucidating its mechanism of action and exploring its efficacy in clinical trials.
The impact of fluorinated compounds on drug development cannot be overstated. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability and binding affinity. In particular, C-F bonds are known for their strength and rigidity, which can enhance interactions with biological targets. The presence of multiple fluorine atoms in 3,l,l-difluoro-l-(l-methyl-lH-indol-l -yl)cyclobutan-l-am ine may contribute to its unique pharmacological profile by influencing both electronic distribution and steric hindrance.
In conclusion, 3,l,l-difluoro-l-(l-methyl-lH-indol-l -yl)cyclobutan-l-am ine (CAS No. 2229203·30·7) is a promising compound with significant potential in pharmaceutical applications. Its intricate structure combines several key functional groups that contribute to its biological activity and therapeutic relevance. As research progresses,this molecule will continue to be a focal point for drug discovery efforts aimed at developing novel treatments for human diseases.
2229203-30-7 (3,3-difluoro-1-(1-methyl-1H-indol-7-yl)cyclobutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)